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Compound of Interest

Compound Name: 5,6-Dihydrodihydroxycarbaryl

CAS No.: 5375-49-5

Cat. No.: B6595846

Get Quote

Part 1: Executive Safety Directive
5,6-Dihydrodihydroxycarbaryl (CAS: 5375-49-5) is a dihydrodiol metabolite of Carbaryl.[1]

While often less acutely toxic than its parent compound, it retains the carbamate functional

group, rendering it a potential cholinesterase inhibitor and a significant aquatic toxin.

The Core Directive: Treat this substance with the same rigor applied to RCRA U-Listed

carbamates (e.g., Carbaryl U279). Do not dispose of down the drain. Do not treat as general

trash. The only acceptable terminal disposal method is high-temperature incineration at an

approved facility.[1]

Key Chemical Hazards

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b6595846#bc-rfq
https://www.benchchem.com/product/b6595846/docs?utm_src=pdf-body#operational-guide-5-6-dihydrodihydroxycarbaryl-disposal
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Risk Description Mechanism of Action

Neurotoxicity
Acetylcholinesterase (AChE)

inhibition.[1]

Carbamylation of the serine

hydroxyl group in the AChE

active site.

Aquatic Toxicity
High risk to invertebrates/fish.

[1]

Disrupts nervous system

function in aquatic organisms.

[1]

Chemical Stability Hydrolysis-sensitive.[1]

Decomposes in alkaline

conditions (pH > 9) to release

methylamine and naphthol

derivatives.

Part 2: Pre-Disposal & Segregation Strategy
Effective disposal begins at the bench. You must prevent uncontrolled hydrolysis or cross-

contamination before the waste leaves your lab.

Waste Stream Segregation
Segregate 5,6-Dihydrodihydroxycarbaryl waste into Non-Halogenated Organic streams

unless it is dissolved in a halogenated solvent (e.g., Dichloromethane).[1]

Compatible Streams: Methanol, Acetonitrile, Ethanol.[1]

Incompatible Streams:

Strong Bases (pH > 10): Causes rapid hydrolysis, evolving heat and potential methylamine

gas.

Strong Oxidizers: Risk of exothermic reaction with the dihydroxy-naphthalene ring.[1]

Container Specifications
Primary Waste Container: Amber glass or High-Density Polyethylene (HDPE).[1]

Cap: Teflon-lined (PTFE) screw cap to prevent solvent leaching.[1]
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Labeling: Must read "HAZARDOUS WASTE - Carbamate Metabolite Solution."[1]

Part 3: Step-by-Step Disposal Protocol
Workflow Logic
The following diagram illustrates the decision matrix for disposing of 5,6-
Dihydrodihydroxycarbaryl based on its physical state (Solid Reference Standard vs. Liquid

Stock Solution).
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Figure 1: Decision matrix for the segregation and disposal of carbamate reference standards.
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Detailed Procedures
Scenario A: Disposing of Expired Solid Reference Standards

Do not empty the vial. The dust hazard is significant.

Keep the substance in its original manufacturer vial with the cap tight.

Place the vial into a clear polyethylene zip-top bag.

Place this bag into the Solid Hazardous Waste Drum (usually black or blue drums in the lab).

Log Entry: Record the mass on the waste accumulation log sheet.

Scenario B: Disposing of Liquid Stock Solutions (e.g., HPLC
Waste)[1]

Determine the primary solvent (e.g., Methanol).

Pour the solution into the corresponding Satellite Accumulation Area (SAA) carboy (Non-

Halogenated Organic).

Rinse: Triple rinse the empty vessel with the compatible solvent and add the rinsate to the

waste carboy.

Cap: Ensure the carboy is capped immediately after addition to prevent volatilization.

Scenario C: Spill Cleanup (Emergency Response)
Solid Spill: Do not dry sweep. Dampen a paper towel with water or methanol to wipe up the

powder without creating dust. Place all cleanup materials into a hazardous waste bag.

Liquid Spill: Absorb with vermiculite or spill pads.

Decontamination: Wash the surface with a mild detergent and water. Avoid using bleach

(hypochlorite) immediately, as it can react aggressively with high concentrations of

carbamates.

Part 4: Regulatory & Compliance Context
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RCRA Classification (USA)
While the parent compound Carbaryl is explicitly listed as U279 under the Resource

Conservation and Recovery Act (RCRA) [1], metabolites like 5,6-Dihydrodihydroxycarbaryl
are not automatically assigned this code unless they are the sole active ingredient in a

discarded commercial product.[1]

However, under 40 CFR § 261.3, the "Mixture Rule" and "Derived-From Rule" often apply in

research settings.[1]

Best Practice: Manage 5,6-Dihydrodihydroxycarbaryl as Hazardous Waste (toxic) to

ensure compliance with local EPA and state regulations.[1]

Waste Profile: If your facility requires a waste profile, list the constituents as "Carbamate

derivative dissolved in [Solvent Name]."

Global Harmonized System (GHS)
Ensure your waste labels reflect the following GHS classifications [2]:

H302/H332: Harmful if swallowed or inhaled.

H400: Very toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://www.benchchem.com/product/b6595846/docs#operational-guide-5-6-dihydrodihydroxycarbaryl-disposal
https://www.benchchem.com/product/b6595846/docs#operational-guide-5-6-dihydrodihydroxycarbaryl-disposal
https://www.benchchem.com/product/b6595846/docs#operational-guide-5-6-dihydrodihydroxycarbaryl-disposal
https://www.benchchem.com/product/b6595846/docs#operational-guide-5-6-dihydrodihydroxycarbaryl-disposal
https://www.benchchem.com/product/b6595846?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

